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Compound of Interest

N-(3-Chloro-phenyl)-acetamidine
Compound Name:
hydrochloride

Cat. No.: B8139636

Get Quote

Executive Summary & Chemical Identity

N-(3-Chlorophenyl)acetamidine hydrochloride (CAS: 116600-52-3) is a specialized amidine
intermediate primarily utilized in the synthesis of nitrogen-containing heterocycles, specifically

guinazolines and quinazolinones. These scaffolds are critical pharmacophores in kinase
inhibitors (e.g., EGFR inhibitors) and GPCR ligands.

Unlike standard reagent-grade chemicals, this compound possesses a unique "amphipathic”
reactivity profile—combining a highly polar amidine salt headgroup with a lipophilic chlorinated
aromatic tail. This duality dictates specific handling protocols to prevent hydrolysis
(hygroscopicity) and unintended biological absorption.

Physiochemical Constants Table
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Property Value | Description Technical Note
Primary identifier for the HCI
CAS Number 116600-52-3
salt form.
N-(3-
o ) Often referred to as m-chloro-
IUPAC Name chlorophenyl)ethanimidamide o
) acetamidine HCI.
hydrochloride
Molecular Formula CsH10CI2N2 CsHoCINz - HCI
] Stoichiometry critical for
Molecular Weight 205.08 g/mol

cyclization yields.

Physical State

White to off-white crystalline

powder

Hygroscopic; tends to clump

upon moisture exposure.

Solubility

Soluble in Methanol, DMSO,
Water

Hydrolysis risk in aqueous

solution over time.

pKa (Est.)

~11.5 (Amidine conjugate acid)

Strong base in free form; salt is

acidic in solution.

Hazard Identification & Toxicology Logic

Why is this compound hazardous? Standard SDS documents list hazards, but rarely explain

the molecular causality. Understanding the "why" allows for better risk assessment.

The "Amidine-Aryl" Toxicity Axis

o Corrosivity/Irritation (H315, H319, H335):

o Mechanism: Upon contact with mucous membranes (eyes/lungs), the HCI salt dissociates.

The resulting acidity (HCI release) causes immediate irritation. Simultaneously, the free

amidine generated by physiological buffering is a strong base, causing saponification of

cell membrane lipids.

o Result: Severe irritation to eyes and upper respiratory tract.

o Skin Absorption Potential:
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o Mechanism: The 3-chloro substituent on the phenyl ring significantly increases lipophilicity
(LogP) compared to unsubstituted phenyl-amidines. This facilitates permeation through
the stratum corneum.

o Systemic Risk: Chlorinated anilines (metabolites) are known methemoglobinemia
inducers. While data on this specific amidine is limited, it should be treated as a potential
blood toxicant by "read-across" toxicology principles.

GHS Classification Summary[1]
e Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.[1][2][3][4]

o H319: Causes serious eye irritation.[2][3][4][5]

o H335: May cause respiratory irritation.[3][4]

Safe Handling & Storage Protocol: The "Dry-Chain"
System

Expertise Insight: Amidine salts are notoriously hygroscopic. Moisture uptake not only alters the
stoichiometry (ruining reaction yields) but can lead to partial hydrolysis back to the aniline and
acetamide, introducing impurities.

The Self-Validating Storage Workflow

This protocol ensures the integrity of the reagent is maintained from receipt to disposal.
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Caption: Figure 1. The "Dry-Chain" storage workflow to prevent hydrolysis-induced degradation
of amidine salts.

Specific Handling Controls

¢ Glove Selection: Do not use standard latex. The chlorinated aromatic ring requires Nitrile
(minimum 0.11mm thickness) for splash protection. For prolonged handling, double-gloving
is recommended.

» Weighing: Due to respiratory irritation risks (H335), weighing must occur inside a chemical
fume hood or a powder containment balance enclosure.

e Solvent Compatibility: Avoid dissolving in water until the immediate moment of reaction.
Preferred stock solvents are anhydrous DMSO or Methanol.

Synthesis Context & Reactivity

Why are we using this? N-(3-Chlorophenyl)acetamidine is a "1,3-binucleophile” precursor. It is
most commonly reacted with electrophiles (like aldehydes or esters) to close the pyrimidine ring
of a quinazoline system.

Reaction Workflow: Quinazoline Construction
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The following diagram illustrates the standard synthetic utility, highlighting where safety controls
are most critical.

N-(3-Cl-phenyl)acetamidine HCI Electrophile Base Catalyst
(Starting Material) (e.g., 2-Fluorobenzaldehyde) (e.g., NaH or K2CO3)

Free-basing step :

+ Reagent DL
8 (Exothermic Risk):
Intermediate Risk: HCI Gas Release
(Schiff Base Formation) if base added too fast

-H20

Cyclization
(High Temp / Reflux)

Quinazoline Derivative
(Kinase Inhibitor Core)

Click to download full resolution via product page

Caption: Figure 2. Synthesis pathway for Quinazoline derivatives using the amidine as a
dinucleophile.

Critical Process Safety Note: When neutralizing the hydrochloride salt with a strong base (e.qg.,
Sodium Hydride or Potassium Carbonate) in organic solvent, the reaction can be exothermic.

+ Protocol: Add base portion-wise at 0°C.

» Ventilation: Ensure the hood sash is low to capture any potential HCI vapors or solvent mists
generated by the exotherm.

Emergency Response Procedures
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Scenario

Immediate Action

Scientific Rationale

Eye Contact

Rinse immediately with water

for 15+ mins. Lift eyelids.

The acidic salt causes
immediate protein
denaturation; rapid dilution is
the only way to prevent

corneal opacity.

Skin Contact

Wash with soap and water.[4]
[5][6][7] Do not use ethanol.

Ethanol may increase the
solubility of the lipophilic
chloro-aryl tail, driving it
deeper into the skin. Soap
emulsifies the compound

safely.

Move to fresh air.[2][4][5][6][7]

Amidine dusts are potent

respiratory irritants (H335).

Inhalation [8] If wheezing, medical ) )
Bronchospasm is a potential
support needed.
delayed effect.[5]
Dry sweeping generates dust
) Wet-sweep or use a HEPA )
Spill Cleanup aerosols. Wetting the powder
vacuum. ] ] ]
prevents airborne dispersion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Safety & Handling Guide: N-(3-
Chlorophenyl)acetamidine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8139636/docs#technical-safety-handling-guide-n-3-
chlorophenyl-acetamidine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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